Cas no 161404-76-8 (thiane-3-carboxylic acid)

• Product Name: thiane-3-carboxylic acid
• CAS No: 161404-76-8
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• MDL: MFCD14584577
• CID: 138901
• PubChem ID: 19010951
• Update Time: 2025-05-23

thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-3-carboxylic acid
• 2H-Thiopyran-3-carboxylicacid, tetrahydro-
• 2H-Thiopyran-3-carboxylicacid,tetrahydro
• thiane-3-carboxylic acid
• Tetrahydrothiopyran-3-carboxylic acid
• 2H-Thiopyran-3-carboxylicacid,tetrahydro-(9CI)
• AKOS006377416
• FT-0660743
• MFCD14584577
• 2H-Thiopyran-3-carboxylic acid, tetrahydro-
• DTXSID10597370
• Tetrahydro-2H-thiopyran-3-carboxylicacid
• SCHEMBL7454777
• Z1198485079
• 161404-76-8
• CS-0047855
• AS-33799
• PB33209
• AMY34285
• A883106
• 2h-thiopyran-3-carboxylic acid,tetrahydro-
• EN300-77779
• 2H-Thiopyran-3-carboxylicacid,tetrahydro-
• BBL101655
• STL555451

• MDL： MFCD14584577
• Inchi： 1S/C6H10O2S/c7-6(8)5-2-1-3-9-4-5/h5H,1-4H2,(H,7,8)
• InChI Key： DCMOTEAFHXHTAL-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 146.04000
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111.5-112.5 ºC
• Boiling Point: 301.8 ℃ at 760 mmHg
• Flash Point: 110.5 °C
• Solubility: Slightly soluble (7 g/l) (25 º C),
• PSA: 62.60000
• LogP: 1.21420

Additional information on thiane-3-carboxylic acid

Thiane-3-Carboxylic Acid: A Comprehensive Overview

Thiane-3-carboxylic acid, identified by the CAS number 161404-76-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as thiane carboxylic acid, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers exploring novel therapeutic agents.

The chemical structure of thiane-3-carboxylic acid consists of a thiane ring, which is a saturated analog of thiophene, with a carboxylic acid group attached at the 3-position. This configuration imparts the compound with distinct reactivity and biological activity. The CAS number 161404-76-8 uniquely identifies this compound within chemical databases, ensuring precise reference in scientific literature and regulatory documents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of thiane-3-carboxylic acid. Researchers have developed novel methodologies to construct the thiane ring system, leveraging catalytic processes and modular assembly techniques. These innovations have not only improved yield but also expanded the scope of functional groups that can be incorporated into the molecule, enhancing its versatility for diverse applications.

In terms of applications, thiane-3-carboxylic acid has shown promise in the development of bioactive molecules. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its potential as a scaffold for designing inhibitors targeting key enzymes involved in neurodegenerative diseases. For instance, derivatives of this compound have exhibited inhibitory activity against beta-secretase, an enzyme implicated in Alzheimer's disease pathogenesis.

Beyond pharmacology, thiane carboxylic acid has also found utility in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and sensor applications. Recent research highlights its role in enhancing the efficiency of transition metal catalysts used in cross-coupling reactions, a critical area in organic synthesis.

The environmental impact and safety profile of CAS No. 161404-76-8-listed compounds are equally important considerations. Regulatory bodies emphasize the need for thorough risk assessments to ensure safe handling and disposal practices. Fortunately, preliminary studies suggest that thiane-3-carboxylic acid exhibits low toxicity profiles under standard testing conditions, aligning with broader sustainability goals.

In conclusion, thiane-3-carboxylic acid, CAS number 161404-76-8 strong>, stands at the forefront of chemical innovation. Its unique properties, coupled with recent research breakthroughs, position it as a valuable asset across multiple scientific disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.